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Experimental Data on Geranic Acid's Antifungal
Efficacy

Study Focus Pathogens Tested Key Efficacy Findings Experimental Context & Notes

| In Vitro Antifungal Screening [1] | - Fusarium graminearum

e Colletotrichum graminicola | Minimum Inhibitory Concentration (MIC): < 7.8 pg/mL (46 pM) for
both fungi. Conclusion: Geranic acid was the most effective among 15 tested terpenoids. | Pure
compound test. Methodology: dilution in agar technique. Geranic acid identified as a promising
candidate for plant resistance engineering. | | Plant Extract as Preservative [2] | - Microbial growth
in ground beef (total aerobic plate count) | Reduction in microbial growth: Up to 2.74 log CFUIg
compared to the control after 14 days at 4°C. Also reduced lipid oxidation. | Tested as part of a
Pelargonium odoratissimum ethyl acetate extract (which contains geranic acid). Context: food
preservation, not pharmaceutical. |

Detailed Experimental Protocols

For researchers looking to replicate or build upon these findings, here are the methodologies used in the key

studies.
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In Vitro Antifungal Assay (Pure Geranic Acid)

This protocol is adapted from the study that identified geranic acid's strong activity against maize pathogens

[1].

e Method: Dilution in agar technique.
¢ Pathogen Culture: Fungi (e.g., F. graminearum, C. graminicola) are maintained on potato dextrose
agar (PDA).
¢ Testing Procedure: The terpenoid (geranic acid) is tested at a series of concentrations across a
range (e.g., 7.8 to 500 pg/mL) by incorporating it into the PDA.
¢ Incubation: Plates are inoculated with the fungus and incubated for a set period (e.g., 48 hours).
¢ Key Metrics:
o Minimum Inhibitory Concentration (MIC): The lowest concentration that prevents visible
growth.
o Minimum Complete Inhibitory Concentration (MCIC): The lowest concentration that
completely inhibits any growth.

Food Preservation Efficacy (Plant Extract)

This protocol evaluates the effect of a geranic-acid-containing extract on meat spoilage [2].

e Extract Preparation: Aerial parts of Pelargonium odoratissimum are dried and subjected to
sequential extraction with solvents of increasing polarity (e.g., hexane, dichloromethane, ethyl
acetate).

e Application: The extract (e.qg., ethyl acetate fraction) is incorporated directly into ground beef.

e Storage & Analysis:

o Treated and control meat samples are stored under refrigeration (4°C) for up to 14 days.

o Microbial Analysis: Aerobic plate counts are performed at regular intervals to determine the
reduction in microbial growth (log CFU/g).

o Oxidation Analysis: Lipid oxidation is measured using the DPPH radical-scavenging assay.

Proposed Antifungal Mechanism of Action

While the exact mechanism of geranic acid is not fully detailed in the provided results, research on
monoterpenoids (the class of compounds to which geranic acid belongs) suggests a multi-faceted mode of

action. The following diagram synthesizes the general mechanisms from the available literature [3] [1].

© 2026 Smolecule. All rights reserved. 2/5 Tech Support


https://www.smolecule.com/products/s525443?utm_src=pdf-body
https://www.smolecule.com/products/s525443?utm_src=pdf-body
https://www.sciencedirect.com/science/article/abs/pii/S1096717611000127
https://www.smolecule.com/products/s525443?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC12522176/
https://www.smolecule.com/products/s525443?utm_src=pdf-body
https://www.smolecule.com/products/s525443?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC7275096/
https://www.sciencedirect.com/science/article/abs/pii/S1096717611000127
https://www.smolecule.com/products/s525443?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

(Geranic Acid Exposura

Accumulates in \ Penetrates cell

Cell Membrane Internal Cell Components

Primary Cellular Targets

Increased membrane fluidity Protein denaturation
Disruption of essential functions Oxidative damage

Resulting in Resulting in

Inhibition of Fungal Growth

(Mycelial growth, spore germination)

Click to download full resolution via product page

Research Implications and Future Directions

The available data positions geranic acid as a highly promising compound, but also highlights areas

requiring further investigation.

e Promising Natural Alternative: The potent in vitro activity and efficacy in a food model confirm its
potential as a natural alternative to synthetic fungicides and preservatives [2] [1].

e The Formulation Challenge: A key hurdle for commercialization, especially for foliar applications, is
formulating the active ingredient to withstand environmental stressors like UV light and desiccation.
Developing formulations with humectants, UV protectants, and stickers is a critical research path [4].

¢ Resistance Considerations: Microorganisms can develop resistance to monoterpenoids, often
through increased efflux pump activity. Understanding these mechanisms is crucial for developing
effective and durable applications [3].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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